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Compound of Interest

Compound Name: L-Iditol-d8

Cat. No.: B13424347

L-Iditol-d8: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-lditol-d8, a deuterated form of the
naturally occurring sugar alcohol, L-Iditol. Due to the limited availability of specific data for the
deuterated compound, this guide focuses on the well-documented properties of L-Iditol, with
the understanding that L-Iditol-d8 is primarily utilized as an internal standard in analytical
applications. The key difference lies in its increased molecular weight due to the presence of
eight deuterium atoms. This guide will cover the chemical and physical properties, synthesis,
and biological significance of L-Iditol, providing valuable information for its application in
research and drug development.

Chemical and Physical Properties

L-Iditol is a hexitol, a sugar alcohol with a six-carbon chain. Its chemical properties are
summarized in the table below. For L-Iditol-d8, the molecular weight is the primary
distinguishing feature from its non-deuterated counterpart.
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Property Value Reference
Molecular Formula CeH1406 [1]
Molecular Weight (L-Iditol) 182.17 g/mol [1]

Molecular Weight (L-Iditol-d8) Approx. 190.22 g/mol

CAS Number (L-Iditol) 488-45-9 [1]
Appearance White solid
Melting Point 78-80 °C
N Water: 50 mg/mL, clear,
Solubility
colorless
(2S,3R,4R,5S)-hexane-
IUPAC Name
1,2,3,4,5,6-hexol
FBPFZTCFMRRESA-
InChl Key

UNTFVMJOSA-N

Synthesis and Preparation

The synthesis of L-Iditol typically involves the reduction of L-sorbose. A common method is the
catalytic hydrogenation of L-sorbose, which yields a mixture of D-sorbitol and L-iditol.
Subsequent purification is necessary to isolate L-iditol.

A patented method for preparing high-purity L-iditol involves the following steps:
e Hydrogenation of L-sorbose: This step produces a mixture of D-sorbitol and L-iditol.

» Bacterial Oxidation: The resulting mixture can be subjected to fermentation using
microorganisms like Acetobacter or Gluconobacter, which selectively convert D-sorbitol to L-
sorbose.

o Chromatographic Separation: The final mixture of L-iditol and L-sorbose is then separated
using chromatography to obtain highly purified L-iditol.
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Derivatives of L-iditol, such as 1,6-diamino-1,6-dideoxy-2,3,4,5-tetra-O-methyl-L-iditol, have
been synthesized for use as monomers in the preparation of polyamides.

Experimental Protocols

While specific experimental protocols for L-Iditol-d8 are not readily available, the following
provides a general workflow for the preparation and purification of L-Iditol.

General Workflow for L-Iditol Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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